Cas no 1284226-14-7 (2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride)

• Product Name: 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride
• CAS No: 1284226-14-7
• MF: C₁₀H₈ClN₃S
• MW: 237.708619117737
• CID: 5044179
• Update Time: 2025-06-11

2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride
• 2-(1H-pyrazol-3-yl)benzo[d]thiazole hydrochloride
• 2-(1H-pyrazol-5-yl)-1,3-benzothiazole;hydrochloride

• Inchi： 1S/C10H7N3S.ClH/c1-2-4-9-7(3-1)12-10(14-9)8-5-6-11-13-8;/h1-6H,(H,11,13);1H
• InChI Key： XCAQPJKCWPSGEV-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2=CC=NN2)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride

Introduction to 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride (CAS No. 1284226-14-7)

2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride, also known by its CAS number 1284226-14-7, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The addition of a pyrazolyl group to the benzothiazole scaffold enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The structure of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride consists of a benzothiazole ring system fused with a pyrazole moiety. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations. The unique combination of these structural elements provides a platform for exploring its potential in drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride has shown promising antitumor activity. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings open up new avenues for the development of targeted cancer therapies.

The antimicrobial properties of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride have also been explored. Research has shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections, a growing global health concern.

Beyond its direct biological activities, 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride has been investigated as a lead compound for drug discovery efforts. Its structural flexibility allows for the synthesis of analogs with enhanced potency and selectivity. For instance, modifications to the pyrazolyl or benzothiazole moieties can result in compounds with improved pharmacokinetic properties and reduced side effects.

The safety profile of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride is another important aspect of its evaluation. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride (CAS No. 1284226-14-7) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antitumor, and antimicrobial properties make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a promising lead compound in the field of medicinal chemistry.